Cas no 647860-36-4 (1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-hydroxy-1,3-dioxo-)

• Product Name: 1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-hydroxy-1,3-dioxo-
• CAS No: 647860-36-4
• MF: C₉H₄N₂O₃
• MW: 188.13966178894
• CID: 415750
• PubChem ID: 71378603
• Update Time: 2025-04-19

1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-hydroxy-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-hydroxy-1,3-dioxo-
• 2-hydroxy-1,3-dioxoisoindole-5-carbonitrile
• 2-Hydroxy-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carbonitrile
• 647860-36-4
• DTXSID20801213

• Inchi： 1S/C9H4N2O3/c10-4-5-1-2-6-7(3-5)9(13)11(14)8(6)12/h1-3,14H
• InChI Key： HKQOTJTVOKZBKW-UHFFFAOYSA-N
• SMILES： ON1C(C2C=CC(C#N)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 188.02219199g/mol
• Monoisotopic Mass: 188.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4Ų